2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol

• IUPAC Name: 2,8-dimethyl-3-[(2-methylpiperidin-1-yl)methyl]-1H-quinolin-4-one
• InChI: InChI=1S/C18H24N2O/c1-12-7-6-9-15-17(12)19-14(3)16(18(15)21)11-20-10-5-4-8-13(20)2/h6-7,9,13H,4-5,8,10-11H2,1-3H3,(H,19,21)
• InChI Key: BKKMOZKDUDRLCS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=C(NC3=C(C=CC=C3C2=O)C)C
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

The compound “2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It also contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other organic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the quinoline and piperidine rings, along with the attached methyl groups. The exact structure would depend on the positions of these groups within the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the quinoline and piperidine rings, as well as by the attached methyl groups. For example, the compound is likely to be relatively non-polar due to the presence of the aromatic rings and methyl groups.

Mechanism of Action

2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol acts as a potent antagonist of the NMDA receptor by binding to the receptor and preventing the activation of the receptor by glutamate. This results in the inhibition of the NMDA receptor-mediated synaptic transmission and the modulation of various physiological and pathological processes that are regulated by the NMDA receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. For example, this compound has been shown to modulate the release of various neurotransmitters such as dopamine, serotonin, and acetylcholine. This compound has also been shown to modulate the activity of various ion channels such as calcium channels and potassium channels. In addition, this compound has been shown to modulate the activity of various enzymes and signaling pathways that are involved in various physiological and pathological processes.

Advantages and Limitations for Lab Experiments

2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol has several advantages for lab experiments. For example, this compound is a potent and selective antagonist of the NMDA receptor, which makes it a valuable tool for studying the role of the NMDA receptor in various physiological and pathological processes. This compound is also stable and can be easily synthesized in large quantities. However, this compound also has some limitations for lab experiments. For example, this compound is not selective for the NMDA receptor and can also bind to other receptors such as the 5-HT3 receptor and the α7 nicotinic receptor. In addition, this compound can also modulate the activity of other ion channels and enzymes, which can complicate the interpretation of the results.

Future Directions

There are several future directions for the use of 2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol in scientific research. For example, this compound can be used to study the role of the NMDA receptor in various neurological disorders such as epilepsy, schizophrenia, and depression. This compound can also be used to study the role of the NMDA receptor in the development and plasticity of the nervous system. In addition, this compound can be used to develop new drugs that target the NMDA receptor for the treatment of various neurological disorders.
Conclusion:
In conclusion, this compound is a synthetic compound that has been widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. This compound acts as a potent antagonist of the NMDA receptor and has several advantages and limitations for lab experiments. This compound has several future directions for the use in scientific research, which makes it a valuable tool for studying the nervous system and developing new drugs for the treatment of neurological disorders.

Scientific Research Applications

2,8-dimethyl-3-[(2-methyl-1-piperidinyl)methyl]-4-quinolinol has been widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological processes. For example, this compound has been used to investigate the role of the NMDA receptor in synaptic plasticity, learning, and memory. This compound has also been used to study the role of the NMDA receptor in pain perception, addiction, and neurodegenerative diseases such as Alzheimer's and Parkinson's.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as on how it is used. As with any chemical compound, appropriate safety precautions should be taken when handling it.